tetrapotassium;[(2R,3R,4S)-2,3,4-trihydroxy-5-oxo-6-phosphonatooxyhexyl] phosphate

Specification

• CAS No.: 15499-52-2
• Molecular Formula: C6H10K4O12P2
• Molecular Weight: 492.48 g/mol
• IUPAC Name: tetrapotassium;[(2R,3R,4S)-2,3,4-trihydroxy-5-oxo-6-phosphonatooxyhexyl] phosphate
• Standard InChI: InChI=1S/C6H14O12P2.4K/c7-3(1-17-19(11,12)13)5(9)6(10)4(8)2-18-20(14,15)16;;;;/h3,5-7,9-10H,1-2H2,(H2,11,12,13)(H2,14,15,16);;;;/q;4*+1/p-4/t3-,5-,6-;;;;/m1..../s1
• Standard InChI Key: DLUYBGPLKYPZFU-GNWSQLALSA-J
• Isomeric SMILES: C([C@H]([C@H]([C@@H](C(=O)COP(=O)([O-])[O-])O)O)O)OP(=O)([O-])[O-].[K+].[K+].[K+].[K+]
• SMILES: C(C(C(C(C(=O)COP(=O)([O-])[O-])O)O)O)OP(=O)([O-])[O-].[K+].[K+].[K+].[K+]
• Canonical SMILES: C(C(C(C(C(=O)COP(=O)([O-])[O-])O)O)O)OP(=O)([O-])[O-].[K+].[K+].[K+].[K+]

Introduction

Tetrapotassium;[(2R,3R,4S)-2,3,4-trihydroxy-5-oxo-6-phosphonatooxyhexyl] phosphate, commonly known as Fosfructose, is a compound with the CAS number 15499-52-2. It belongs to the category of sugar phosphates, which are crucial intermediates in various metabolic processes. This compound is particularly significant due to its role in glycolysis, acting as an allosteric activator of the enzyme phosphofructokinase-1 (PFK-1).

Biological Role

• Glycolysis: Tetrapotassium;[(2R,3R,4S)-2,3,4-trihydroxy-5-oxo-6-phosphonatooxyhexyl] phosphate plays a crucial role in glycolysis by acting as an allosteric activator of phosphofructokinase-1 (PFK-1). This enzyme is essential for the conversion of fructose-6-phosphate to fructose-1,6-bisphosphate, a key step in glucose metabolism.

Applications

• Metabolic Processes: The compound is involved in various metabolic processes due to its role in glycolysis.

• Scientific Research: It has several scientific applications, particularly in studies related to glycolytic pathways and metabolic regulation.

Data and Research Findings

Property	Description
CAS Number	15499-52-2
Molecular Weight	Approximately 492.48 g/mol (or 426.49 g/mol in some sources)
IUPAC Name	Tetrapotassium;[(2R,3R,4S)-2,3,4-trihydroxy-5-oxo-6-phosphonatooxyhexyl] phosphate
Synthesis	Large-scale fermentation from microbial sources
Biological Role	Allosteric activator of phosphofructokinase-1 (PFK-1) in glycolysis